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Introduction:

Molybdenum (Mo) is a key alloying element in stainless steels, significantly enhancing their
corrosion resistance, strength, and high-temperature performance.[1][2] Additive Manufacturing
(AM), also known as 3D printing, offers unprecedented design freedom and the ability to
fabricate complex geometries, making it an attractive technology for producing high-
performance components from molybdenum-containing stainless steels for various industries,
including aerospace, medical, and chemical processing.[3][4][5] This document provides
detailed application notes and experimental protocols for the additive manufacturing of these
advanced materials, focusing on Laser Powder Bed Fusion (LPBF), a prevalent AM technique.

The addition of molybdenum to stainless steels, such as the widely used 316L grade, improves
resistance to pitting and crevice corrosion, particularly in chloride-containing environments.[6]
[7] In additive manufacturing, the rapid heating and cooling rates can lead to unique
microstructures that differ from their wrought counterparts, often resulting in enhanced
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mechanical properties.[8][9] However, the process also presents challenges, including the
potential for defects like porosity and residual stresses, which require careful control of
processing parameters and often necessitate post-processing treatments.[10][11]

These notes will cover the common alloys, processing parameters, material properties, and
post-processing techniques. The protocols will provide step-by-step guidance for key
experimental procedures.

I. Application Notes
Common Molybdenum-Containing Stainless Steel Alloys
for Additive Manufacturing

Several grades of molybdenum-containing stainless steels are utilized in additive
manufacturing, with 316L being the most common due to its excellent combination of corrosion
resistance and mechanical properties.[12][13] Super duplex stainless steels, with higher
molybdenum content, offer even greater corrosion resistance and strength.[14]

Table 1: Common Molybdenum-Containing Stainless Steel Alloys for AM
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. . Key Alloying Elements (wt. Characteristics &
Alloy Designation L.
%) Applications

Excellent corrosion resistance
and biocompatibility. Widely
) used in medical implants,
316L (UNS S31603) Cr: 16-18, Ni: 10-14, Mo: 2-3 ) )
chemical processing
equipment, and marine

applications.[12][15]

A mixed microstructure of

) ] austenite and ferrite provides
Duplex Stainless Steels (e.g., Cr: 22-23, Ni: 4.5-6.5, Mo: 3-

high strength and resistance to
2205) 35

stress corrosion cracking.[1]

Used in oil and gas industries.

Enhanced corrosion resistance
and strength compared to

Super Duplex Stainless Steels Cr: 24-26, Ni: 6-8, Mo: 3-5 duplex steels.[14] Suitable for
harsh environments like

seawater and chemical plants.

A super-austenitic stainless
] steel with exceptional
AL-6XN Ni: 23-25, Cr: 20-23, Mo: 6-7 ] o
resistance to chloride-induced

corrosion.[14]

Additive Manufacturing Technologies

While various AM technologies can process stainless steels, Laser Powder Bed Fusion (LPBF)
and Electron Beam Melting (EBM) are the most common powder-bed fusion techniques.[3][16]
Wire Arc Additive Manufacturing (WAAM) is another option, particularly for large-scale
components.[17][18]

o Laser Powder Bed Fusion (LPBF): Uses a high-power laser to selectively melt and fuse
metallic powder layer by layer.[8] It offers high resolution and good surface finish.
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» Electron Beam Melting (EBM): Employs an electron beam in a vacuum to melt the metal
powder.[16] The process typically involves higher pre-heating temperatures, which can
reduce residual stresses.[15]

o Wire Arc Additive Manufacturing (WAAM): Uses an electric arc to melt a wire feedstock,
depositing material layer by layer.[19] It has a high deposition rate, making it suitable for
large parts.

Effect of Molybdenum on Microstructure and Properties
in AM

The addition of molybdenum significantly influences the final properties of additively
manufactured stainless steel parts.

e Microstructure: Molybdenum is a ferrite former, and its addition can influence the phase
balance in austenitic and duplex stainless steels.[1][6] In LPBF of 316L, the addition of Mo
particles can lead to grain refinement and modify the crystal orientation.[8]

o Mechanical Properties: Molybdenum enhances the strength of stainless steel through solid
solution strengthening.[6] Studies on LPBF of 316L with Mo addition have shown an increase
in ultimate tensile strength and wear resistance.[8]

o Corrosion Resistance: Molybdenum is crucial for improving resistance to pitting and crevice
corrosion.[2][20] It promotes the formation of a more protective passive film on the steel's
surface.[20]

Common Defects and Mitigation Strategies

Defects can compromise the performance of AM components. Common defects include:

» Porosity: Can arise from trapped gas or lack of fusion between layers.[10][21] Optimization
of process parameters such as laser power, scanning speed, and hatch spacing is critical for
minimizing porosity.[9]

» Residual Stresses: The rapid heating and cooling cycles can induce significant residual
stresses, leading to distortion or cracking.[11] Preheating the substrate and post-process
heat treatments can help mitigate these stresses.[22]
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e Poor Surface Finish: The layer-wise nature of AM results in a rougher surface compared to
traditional manufacturing methods.[23] Post-processing techniques like laser polishing or
machining are often required.[24][25]

Post-Processing of AM Molybdenum-Containing
Stainless Steels

Post-processing is often necessary to achieve the desired properties and surface finish.

o Heat Treatment: Stress relief heat treatment is commonly performed to reduce residual
stresses and improve ductility.[26]

e Hot Isostatic Pressing (HIP): This process combines high temperature and pressure to close
internal pores and improve density.[27]

o Surface Finishing: Techniques like machining, laser polishing, and multi-jet polishing can be
used to improve the surface roughness.[23][24][25]

Il. Quantitative Data

Typical Additive Manufacturing Process Parameters for
316L

Table 2: Example of LPBF Processing Parameters for 316L Stainless Steel

Parameter Value Reference
Laser Power 150 - 200 W 9]
Scanning Speed 550 - 675 mm/s [9][22]
Layer Thickness 20 - 50 pm [22][26]
Hatch Spacing 55-90 pum [91[22]
Substrate Preheating 100 - 120 °C [8][22]
Build Atmosphere Argon or Nitrogen [28]
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Mechanical Properties of AM Molybdenum-Containing
Stainless Steels

Table 3: Mechanical Properties of LPBF 316L with Molybdenum Addition[8]

Molybdenum Content Ultimate Tensile Strength .
Elongation (%)

(wt.%) (MPa)

0 710 ~25

3 ~800 ~23

5 ~900 ~22

10 963 ~20

Data extracted and estimated from graphical representations in the source.

Corrosion Resistance Data

Table 4: Pitting Resistance Equivalent Number (PREN) for Different Alloys

Alloy Typical Mo Content (wt.%) PREN Value*
316L 2-3 ~25
Nitronic 50 1.5-3.0 ~34
Super Duplex 3-5 >40

*PREN = %Cr + 3.3 x %Mo + 16 x %N. A higher PREN value indicates better pitting corrosion
resistance.[7]

lll. Experimental Protocols

Protocol for Sample Preparation for Laser Powder Bed
Fusion (LPBF)
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» Material: Use gas atomized, spherical 316L stainless steel powder with a particle size
distribution typically between 15 and 65 um.[13]

o Powder Handling: Dry the powder in a vacuum oven to remove moisture, which can lead to
porosity.

o Substrate Preparation: Use a 316L stainless steel build plate. Ensure the surface is clean
and free of oxides by grinding or sandblasting.

Protocol for LPBF Process Execution

e Machine Setup: Load the prepared powder into the LPBF machine's hopper. Secure the
build plate to the build platform.

e Process Environment: Purge the build chamber with an inert gas (e.g., argon) to reduce the
oxygen content below 200 ppm to prevent oxidation.[8]

o Parameter Input: Input the desired process parameters (laser power, scanning speed, layer
thickness, hatch spacing) into the machine's software. A common scanning strategy is to
rotate the scan vectors by 33-67° between successive layers to minimize anisotropy.[8]

» Build Execution: Initiate the build process. The machine will spread a thin layer of powder
and the laser will selectively melt the cross-section of the part. This process is repeated layer
by layer.

e Cooling: After the build is complete, allow the part and build plate to cool to room
temperature inside the build chamber under the inert atmosphere.

Protocol for Post-Processing: Stress Relief Heat
Treatment

o Sample Removal: Carefully remove the built part from the build plate, often using wire
electrical discharge machining (EDM).[22]

o Furnace Treatment: Place the samples in a convection furnace.
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o Heating Cycle: Heat the furnace to 650 °C and hold for 1 hour to relieve residual stresses.
[26]

e Cooling: Allow the samples to cool in the furnace.

Protocol for Microstructural Characterization

o Sample Preparation: Mount the samples in a conductive resin. Grind the surface using
successively finer silicon carbide papers (e.g., down to 4000 grit).

e Polishing: Polish the samples using diamond suspensions (e.g., 3 pum and 1 um) followed by
a final vibratory polishing with a colloidal silica suspension.[22]

» Etching: Etch the polished surface to reveal the microstructure. A common etchant for 316L
is Kallings No. 2.

e Microscopy: Examine the microstructure using optical microscopy and scanning electron
microscopy (SEM).

Protocol for Mechanical Testing (Tensile Testing)

e Specimen Preparation: Machine tensile test specimens from the as-built or heat-treated
components according to a standard specification (e.g., ASTM ES8).

o Testing: Perform uniaxial tensile tests at room temperature using a universal testing machine
at a constant strain rate.

» Data Acquisition: Record the load and displacement data to determine the ultimate tensile
strength, yield strength, and elongation at break.

Protocol for Corrosion Testing (Potentiodynamic
Polarization)
o Sample Preparation: Grind the surface of the sample to a uniform finish (e.g., 600 grit) and

clean it with ethanol and deionized water.

» Electrochemical Cell Setup: Use a three-electrode cell with the sample as the working
electrode, a platinum counter electrode, and a saturated calomel reference electrode.
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e Test Solution: Use a corrosive medium of interest, for example, a 3.5% NaCl solution to
simulate a marine environment.

» Measurement: After allowing the open-circuit potential to stabilize, perform a
potentiodynamic polarization scan from a cathodic potential to an anodic potential to
determine the corrosion potential and pitting potential.

IV. Visualizations
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Caption: Workflow for AM of Mo-containing stainless steels.
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Caption: Influence of process parameters on properties.
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Caption: Molybdenum's effect on corrosion resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Application Notes and Protocols for Additive
Manufacturing of Molybdenum-Containing Stainless Steels]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b15911503/docs#application-
notes-and-protocols-for-additive-manufacturing-of-molybdenum-containing-stainless-steels]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 14/14 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15911503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

